Neprilysin
  • TD-0212
    TD-0212
    • Cat. No.:
    • B611266
    • CAS No.:
    • Molecular Formula:
    • C28H34FN3O4S
    • Molecular Weight:
    • 527.7 g/mol
    Description
    TD-0212 is a potent, selective and orally active, dual AT1 antagonist/NEP inhibitor (ARNI) with At1 pKi-8.9 and NEP pIC50 = 9.2. TD-0212 produced blood pressure reductions similar to omapatrilat and combinatio...
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  • CGS25155
    CGS25155
    • Cat. No.:
    • B1668548
    • CAS No.:
    • 150126-87-7
    • Molecular Formula:
    • C25H34N2O6S
    • Molecular Weight:
    • 490.6 g/mol
    Description
    structure given in first source
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  • Cgs 26129
    Cgs 26129
    • Cat. No.:
    • B1668549
    • CAS No.:
    • 145775-14-0
    • Molecular Formula:
    • C16H23NO3S2
    • Molecular Weight:
    • 341.5 g/mol
    Description
    inhibits endothelin-converting enzyme;  Sch-42354 is the S-isomer;  structure given in first source
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  • PL37
    PL37
    • Cat. No.:
    • B1669973
    • CAS No.:
    • 935481-06-4
    • Molecular Formula:
    • C22H34N2O6S3
    • Molecular Weight:
    • 518.7 g/mol
    Description
    Debio-0827, also known as PL-37, is a NEP and APN inhibitor potentially for treatment of pain.
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  • Dexecadotril
    Dexecadotril
    • Cat. No.:
    • B1670335
    • CAS No.:
    • 112573-72-5
    • Molecular Formula:
    • C21H23NO4S
    • Molecular Weight:
    • 385.5 g/mol
    Description
    prodrug of thiorphan
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  • Mdl 100240
    Mdl 100240
    • Cat. No.:
    • B1676104
    • CAS No.:
    • 142695-08-7
    • Molecular Formula:
    • C26H28N2O5S
    • Molecular Weight:
    • 480.6 g/mol
    Description
    a prodrug of MDL 100173;  MDL 100142 is the (R)-isomer;  MDL 100240 is the (S)-isomer;  structure in first source
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  • Sacubitrilat
    Sacubitrilat
    • Cat. No.:
    • B1680482
    • CAS No.:
    • 149709-44-4
    • Molecular Formula:
    • C22H25NO5
    • Molecular Weight:
    • 383.4 g/mol
    Description
    A metabolite of LCZ696 with neprilysin inhibitory activity.
    Sacubitrilat is a Neprilysin Inhibitor. The mechanism of action of sacubitrilat is as a Neprilysin Inhibitor.
    a metabolite of LCZ696 with neprily...
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  • Sacubitril sodium
    Sacubitril sodium
    • Cat. No.:
    • B1680483
    • CAS No.:
    • 149690-05-1
    • Molecular Formula:
    • C24H28NNaO5
    • Molecular Weight:
    • 433.5 g/mol
    Description
    Sacubitril, also known as AHU377, is angiotensin receptor neprilysin inhibitor being studied for use in combination with valsartan for heart failure. Sacubitril is a prodrug that is activated to LBQ657 by de-eth...
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  • NEP-In-1
    NEP-In-1
    • Cat. No.:
    • B10799486
    • CAS No.:
    • Molecular Formula:
    • C21H30ClNO4
    • Molecular Weight:
    • 395.9 g/mol
    Description
    NEP-In-1 is a useful research compound. Its molecular formula is C21H30ClNO4 and its molecular weight is 395.9 g/mol. The purity is usually 95%.
    BenchChem offers high-quality NEP-In-1 suitable for many rese...
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  • Sacubitril-13C4
    Sacubitril-13C4
    • Cat. No.:
    • B12362324
    • CAS No.:
    • Molecular Formula:
    • C24H29NO5
    • Molecular Weight:
    • 415.5 g/mol
    Description
    Sacubitril-13C4 is a useful research compound. Its molecular formula is C24H29NO5 and its molecular weight is 415.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Sacubitril-13C4 suitable f...
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